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Compound of Interest

Compound Name: Uzarigenin digitaloside

Cat. No.: B12435825 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Uzarigenin digitaloside is a cardenolide glycoside, a class of naturally occurring steroids

known for their potent biological activities. This technical guide provides a comprehensive

overview of the physicochemical properties of Uzarigenin digitaloside, detailed experimental

protocols for its study, and an exploration of its primary mechanism of action. The information

presented herein is intended to serve as a valuable resource for researchers in the fields of

pharmacology, medicinal chemistry, and drug development.

Physicochemical Properties
Uzarigenin digitaloside possesses a complex steroidal structure with a glycosidic linkage.

The following table summarizes its key physicochemical properties based on available data. It

is important to note that while computational data is readily available, experimental values for

properties such as melting point and solubility are not extensively reported in the literature.
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Property Value Source

Molecular Formula C₃₀H₄₆O₈ PubChem[1]

Molecular Weight 534.7 g/mol PubChem[1]

IUPAC Name

3-[3-(3,5-dihydroxy-4-methoxy-

6-methyloxan-2-yl)oxy-14-

hydroxy-10,13-dimethyl-

1,2,3,4,5,6,7,8,9,11,12,15,16,1

7-

tetradecahydrocyclopenta[a]ph

enanthren-17-yl]-2H-furan-5-

one

PubChem[1]

CAS Number 61217-80-9 ChemicalBook[2]

Topological Polar Surface Area 115 Å² PubChem[1]

XLogP3 2.1 PubChem[1]

Hydrogen Bond Donor Count 3 PubChem[1]

Hydrogen Bond Acceptor

Count
8 PubChem[1]

Rotatable Bond Count 4 PubChem[1]

Experimental Protocols
Isolation and Purification
Uzarigenin digitaloside can be isolated from various plant sources, most notably from the

roots of Nerium oleander. The following protocol is a general method adapted from the isolation

of uzarigenin and can serve as a starting point for the purification of its digitaloside derivative.

Workflow for Isolation of Cardenolides from Nerium oleander
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Air-dried and powdered
Nerium oleander roots

Maceration with
Methylene Chloride

Filtration and Concentration
(Rotary Evaporator)

Silica Gel Column Chromatography

Gradient Elution
(Petroleum Ether : Ethyl Acetate)

Fraction Collection

Recrystallization from
Hot Methanol

Purified Uzarigenin Digitaloside
 

Seed cells in a 96-well plate

Treat cells with varying concentrations
of Uzarigenin digitaloside

Incubate for 24-72 hours

Add MTT solution to each well

Incubate for 1.5-4 hours

Add solubilization agent (e.g., DMSO)

Measure absorbance at ~570 nm
(Microplate Reader)

Data analysis to determine cell viability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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